![molecular formula C₁₆H₂₄ClF₃N₄ B1145179 4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine CAS No. 219600-00-7](/img/no-structure.png)
4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine
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{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine' involves the reaction of 3-chloropropylpiperazine with 2-tert-butyl-4,6-dichloropyrimidine followed by the reaction of the resulting intermediate with trifluoroacetic acid.", "Starting Materials": [ "3-chloropropylpiperazine", "2-tert-butyl-4,6-dichloropyrimidine", "trifluoroacetic acid" ], "Reaction": [ "Step 1: 3-chloropropylpiperazine is reacted with 2-tert-butyl-4,6-dichloropyrimidine in the presence of a base such as potassium carbonate in a suitable solvent such as dimethylformamide to yield the intermediate 4-[4-(3-chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(dichloromethyl)pyrimidine.", "Step 2: The intermediate from step 1 is then reacted with trifluoroacetic acid in a suitable solvent such as acetonitrile to yield the final product, 4-[4-(3-Chloropropyl)-1-piperazinyl]-2-(1,1-dimethylethyl)-6-(trifluoromethyl)pyrimidine." ] } | |
CAS RN |
219600-00-7 |
Molecular Formula |
C₁₆H₂₄ClF₃N₄ |
Molecular Weight |
364.84 |
synonyms |
2-tert-Butyl-4-[4-(3-chloropropyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine |
Origin of Product |
United States |
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